2-methyl-4-trifluoromethyl-6-nitro-phenyl Iodide

• Molecular Formula: C8H5F3INO2
• Molecular Weight: 331.03 g/mol
• IUPAC Name: 2-iodo-1-methyl-3-nitro-5-(trifluoromethyl)benzene
• InChI: InChI=1S/C8H5F3INO2/c1-4-2-5(8(9,10)11)3-6(7(4)12)13(14)15/h2-3H,1H3
• InChI Key: PBBZSJCBRMHTOZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1I)[N+](=O)[O-])C(F)(F)F

Description

2-methyl-4-trifluoromethyl-6-nitro-phenyl Iodide is a useful research compound. Its molecular formula is C8H5F3INO2 and its molecular weight is 331.03 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 1:1 mixture of H2SO4/HNO3 (20 ml) was added to 2-methyl-4-trifluoromethylphenyl iodide at 0° C. The mixture was stirred at 0° C. and then warmed to room temperature overnight. LC/MS analysis indicated no remaining starting material. The mixture was diluted with water and extracted with EtOAc (3×50 ml). The combined EtOAc layers were washed with sodium bicarbonate and brine and dried over sodium sulfate. The title compound was obtained after removal of solvent. 1H NMR (CDCl3, 500 MHz): δ 7.71 (s, 1H), 7.69 (s, 1H), 2.68 (s, 3H).